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Compound of Interest

Compound Name: SW157765

Cat. No.: B10831315 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SW157765 is a selective inhibitor of the non-canonical glucose transporter GLUT8 (SLC2A8).

[1][2][3][4] It has been identified as a compound to which KRAS/KEAP1 double mutant non-

small cell lung cancer (NSCLC) cells are particularly sensitive.[1][2][3][5][4] Proper preparation

of a stock solution is the first critical step for accurate and reproducible in vitro and in vivo

experiments. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving many organic

small molecules for biological assays due to its high solvating power.[6][7][8][9] This document

provides a detailed protocol for the preparation, storage, and handling of SW157765 stock

solutions using DMSO.

Physicochemical and Solubility Data
A summary of the key quantitative data for SW157765 is presented in the table below for easy

reference.
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Parameter Value Reference

Molecular Weight 331.32 g/mol [1][2][3]

CAS Number 332063-87-3 [1][2]

Solubility in DMSO 25 mg/mL (75.46 mM) [5]

Appearance
Brown to reddish brown solid

powder
[3]

Experimental Protocol: Preparation of a 10 mM
SW157765 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SW157765 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various cellular assays.

Materials:

SW157765 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate SW157765 to Room Temperature: Before opening, allow the vial of SW157765
powder to equilibrate to room temperature for at least 1 hour.[1] This prevents condensation

of moisture inside the vial, which could affect the stability and solubility of the compound.
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Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh the desired amount of SW157765 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would weigh out 3.31 mg of SW157765.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 331.32 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 331.32 g/mol x 0.001 L = 0.0033132 g = 3.31

mg

Dissolving in DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

SW157765 powder. For the example above, add 1 mL of DMSO.

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If solubility issues persist, gentle warming of the solution up to 37°C or sonication in an

ultrasonic bath for a few minutes can aid in dissolution.[5]

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][5]

Workflow for Preparing SW157765 Stock Solution
The following diagram illustrates the key steps in the preparation of the SW157765 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SW157765|332063-87-3|COA [dcchemicals.com]

2. SW157765 Datasheet DC Chemicals [dcchemicals.com]

3. SW-157765 | GLUT | 332063-87-3 | Invivochem [invivochem.com]

4. medchemexpress.com [medchemexpress.com]

5. glpbio.com [glpbio.com]

6. FAQs on Inhibitor Preparation [sigmaaldrich.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://dcchemicals.com/product_show-sw157765.html?datasheet=datasheet
https://www.glpbio.com/sw157765.html
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.benchchem.com/product/b10831315?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831315?utm_src=pdf-custom-synthesis
https://dcchemicals.com/coa/COA_DC46298.html
https://dcchemicals.com/product_show-sw157765.html?datasheet=datasheet
https://www.invivochem.com/SW-157765.html
https://www.medchemexpress.com/sw157765.html
https://www.glpbio.com/sw157765.html
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Working with small molecules: preparing and storing stock solutions and determination of
kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life
sciences - PMC [pmc.ncbi.nlm.nih.gov]

9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
SW157765 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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